Cas no 1369258-02-5 (4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol)

4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol structure
1369258-02-5 structure
Product Name:4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol
CAS No:1369258-02-5
MF:C13H13NO2
MW:215.247823476791
CID:2114123
Update Time:2023-11-19

4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 4-[(5-methyl-3-pyridinyl)oxy]Benzenemethanol
    • CID 121004051
    • Benzenemethanol, 4-[(5-methyl-3-pyridinyl)oxy]-
    • 4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol
    • Inchi: 1S/C13H13NO2/c1-10-6-13(8-14-7-10)16-12-4-2-11(9-15)3-5-12/h2-8,15H,9H2,1H3
    • InChI Key: IGZWOADNPAFCGO-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=C(C)C=1)C1C=CC(CO)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Boiling Point: 372.3±37.0 °C(Predicted)
  • pka: 14.28±0.10(Predicted)
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